Cas no 919097-69-1 (1H-Tetrazole, 1-cyclopentyl-)

1H-Tetrazole, 1-cyclopentyl- structure
1H-Tetrazole, 1-cyclopentyl- structure
Product name:1H-Tetrazole, 1-cyclopentyl-
CAS No:919097-69-1
MF:C6H10N4
MW:138.17040014267
CID:766446
PubChem ID:54216554

1H-Tetrazole, 1-cyclopentyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole, 1-cyclopentyl-
    • 1-cyclopentyltetrazole
    • SCHEMBL1223653
    • 1-cyclopentyl-1h-tetrazole
    • 919097-69-1
    • JMNGZOZIYIHZDC-UHFFFAOYSA-N
    • DTXSID40709828
    • Inchi: InChI=1S/C6H10N4/c1-2-4-6(3-1)10-5-7-8-9-10/h5-6H,1-4H2
    • InChI Key: JMNGZOZIYIHZDC-UHFFFAOYSA-N
    • SMILES: C1CCC(C1)N2C=NN=N2

Computed Properties

  • Exact Mass: 138.090546336g/mol
  • Monoisotopic Mass: 138.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 43.6Ų

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